Cas no 954276-11-0 (3-(Aminomethyl)-N,N-diethylbenzenesulfonamide)

• Product Name: 3-(Aminomethyl)-N,N-diethylbenzenesulfonamide
• CAS No: 954276-11-0
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 1081473
• PubChem ID: 16791485
• Update Time: 2025-09-24

3-(Aminomethyl)-N,N-diethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-N,N-diethylbenzenesulfonamide
• DTXSID30588563
• 954276-11-0
• AKOS000145933
• 3-(Aminomethyl)-N,N-diethylbenzene-1-sulfonamide
• SB80948

• Inchi： 1S/C11H18N2O2S/c1-3-13(4-2)16(14,15)11-7-5-6-10(8-11)9-12/h5-8H,3-4,9,12H2,1-2H3
• InChI Key： MBCRCQFDQSLZIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(CN)C=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 242.10900
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 71.78000
• LogP: 2.95690